![molecular formula C15H25NO2 B4990906 ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate](/img/structure/B4990906.png)
ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate
Overview
Description
Ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate, also known as AH-7921, is a synthetic opioid that was first synthesized in the 1970s. It has been used in scientific research to study its mechanism of action and potential therapeutic uses.
Mechanism of Action
Ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate acts as an agonist at the mu-opioid receptor, which is involved in the regulation of pain and reward pathways in the brain. It also has some activity at the delta-opioid receptor and the kappa-opioid receptor.
Biochemical and Physiological Effects:
ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate produces a range of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. It also has some potential for abuse and dependence.
Advantages and Limitations for Lab Experiments
Ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate has several advantages for use in lab experiments, including its potency and selectivity for the mu-opioid receptor. However, it also has some limitations, including its potential for abuse and dependence and its potential for respiratory depression.
Future Directions
There are several potential future directions for research on ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate, including further exploration of its mechanism of action and potential therapeutic uses. It may also be useful to investigate its potential as a treatment for addiction and to explore its potential for the development of new opioid medications with improved safety profiles. Additionally, more research is needed to understand the long-term effects of ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate use and to develop strategies for mitigating its potential for abuse and dependence.
Synthesis Methods
Ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate can be synthesized using a variety of methods, including the reduction of 1,3-cyclohexanedione with sodium borohydride and the reaction of 4-piperidone with cyclohexyl magnesium bromide followed by esterification with ethyl chloroformate.
Scientific Research Applications
Ethyl 1-bicyclo[2.2.1]hept-2-yl-4-piperidinecarboxylate has been used in scientific research to study its potential as a pain reliever and to investigate its mechanism of action. It has also been used to study its effects on the central nervous system and to explore its potential as a treatment for addiction.
properties
IUPAC Name |
ethyl 1-(2-bicyclo[2.2.1]heptanyl)piperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO2/c1-2-18-15(17)12-5-7-16(8-6-12)14-10-11-3-4-13(14)9-11/h11-14H,2-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTRQITWNYSLSDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2CC3CCC2C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(2-bicyclo[2.2.1]heptanyl)piperidine-4-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(5-phenyl-2H-tetrazol-2-yl)-N-[1-(2-thienylmethyl)-1H-pyrazol-5-yl]acetamide](/img/structure/B4990840.png)
![N-(4-methylphenyl)-2-(1,5,7-trimethyl-2,4-dioxo-1,4-dihydropyrido[2,3-d]pyrimidin-3(2H)-yl)acetamide](/img/structure/B4990848.png)
![{[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile](/img/structure/B4990850.png)
![N-[3-(dimethylamino)propyl]-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide](/img/structure/B4990856.png)
![1-[(4-{[(1S*,5R*)-1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl]carbonyl}-1,3-oxazol-2-yl)methyl]-1H-benzimidazole](/img/structure/B4990879.png)
![1-benzyl-4-[(4-phenoxyphenyl)sulfonyl]piperazine](/img/structure/B4990894.png)
![ethyl 5-({[5-(5-methyl-2-furyl)-1,2,4-triazin-3-yl]amino}methyl)-2-furoate](/img/structure/B4990901.png)
![propyl 3-[(2-methoxybenzoyl)amino]benzoate](/img/structure/B4990903.png)
